Cas no 163332-87-4 (Pentacyclo[4.2.0.02,5.03,8.04,7]octanemethanol, 4-iodo-)
![Pentacyclo[4.2.0.02,5.03,8.04,7]octanemethanol, 4-iodo- structure](https://www.kuujia.com/scimg/cas/163332-87-4x300.png)
163332-87-4 structure
Product Name:Pentacyclo[4.2.0.02,5.03,8.04,7]octanemethanol, 4-iodo-
CAS No:163332-87-4
Molecular Formula:C9H9OI
Molecular Weight:260.071
MDL:MFCD31697788
CID:3806600
PubChem ID:12963805
Pentacyclo[4.2.0.02,5.03,8.04,7]octanemethanol, 4-iodo- Properties
Names and Identifiers
-
- Pentacyclo[4.2.0.02,5.03,8.04,7]octanemethanol, 4-iodo-
- (1-Iodo-cuban-4-yl)-methanol
- (4-Iodocuban-1-yl)methanol
- EN300-27780367
- G72427
- 163332-87-4
- 4-Iodocubane-1-methanol
- (8-iodocuban-1-yl)methanol
-
- MDL： MFCD31697788
- InChIKey： LQSVUABZBLCLRE-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H9IO/c10-9-5-2-6(9)4-7(9)3(5)8(2,4)1-11/h2-7,11H,1H2
- SMILES： C(C12C3C4C1C5C2C3C45I)O
Computed Properties
- Exact Mass: 259.96981g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 259.96981g/mol
- Heavy Atom Count: 11
- Complexity: 251
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.9
- Topological Polar Surface Area: 20.2Ų
Pentacyclo[4.2.0.02,5.03,8.04,7]octanemethanol, 4-iodo- Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P0251JO-100mg |
(4-Iodocuban-1-yl)methanol |
163332-87-4 | 97% | 100mg |
$258.00 | 2024-06-19 | |
| Enamine | EN300-27780367-1.0g |
(8-iodocuban-1-yl)methanol |
163332-87-4 | 95.0% | 1.0g |
$2330.0 | 2025-03-19 | |
| eNovation Chemicals LLC | Y1294257-10mg |
(1-Iodo-cuban-4-yl)-methanol |
163332-87-4 | 95% | 10mg |
$340 | 2024-07-28 |
Pentacyclo[4.2.0.02,5.03,8.04,7]octanemethanol, 4-iodo- Related Literature
-
2. Front cover
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Jeremy N. Harvey Faraday Discuss., 2004,127, 165-177
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Christian Merten,Kaitlynd Hiller,Yunjie Xu Phys. Chem. Chem. Phys., 2012,14, 12884-12891
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Beatriz Lastra-Barreira,Alba E. Díaz-Álvarez,Lucía Menéndez-Rodríguez,Pascale Crochet RSC Adv., 2013,3, 19985-19990
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Lingxia Zheng,Feng Teng,Zhiming Zhang,Bin Zhao,Xiaosheng Fang J. Mater. Chem. C, 2016,4, 10032-10039
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Zhen Tang,Boxiao Shao,Wei Wu,Peifeng Su Phys. Chem. Chem. Phys., 2023,25, 18139-18148
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Chuanyu Guo,Xin Dong,Xianfa Zhang,Xiaoli Cheng,Qi Li,Yujing Sun,Wei Liu,Lihua Huo,Yingming Xu J. Mater. Chem. A, 2021,9, 11632-11640
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Peter Jakes,Emre Erdem,Andrew Ozarowski,Johan van Tol,Ronny Buckan,Rüdiger-A. Eichel Phys. Chem. Chem. Phys., 2011,13, 9344-9352
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